Cas no 2248398-22-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-methylindolizine-2-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 8-methylindolizine-2-carboxylate is a heterocyclic compound featuring both isoindole and indolizine moieties, offering versatile reactivity for synthetic applications. Its structure combines a phthalimide-derived scaffold with an 8-methylindolizine carboxylate group, making it a valuable intermediate in medicinal chemistry and materials science. The compound's rigid, fused-ring system enhances stability, while the reactive ester group facilitates further functionalization. Its potential applications include the development of pharmacologically active molecules or optoelectronic materials due to its conjugated π-system. The presence of both electron-withdrawing and electron-donating groups within the structure allows for fine-tuning of electronic properties in target derivatives.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-methylindolizine-2-carboxylate structure
2248398-22-1 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-methylindolizine-2-carboxylate
CAS No:2248398-22-1
MF:C18H12N2O4
MW:320.298884391785
CID:6150979
PubChem ID:165728609
Update Time:2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-methylindolizine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6517178
    • 2248398-22-1
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-methylindolizine-2-carboxylate
    • Inchi: 1S/C18H12N2O4/c1-11-5-4-8-19-10-12(9-15(11)19)18(23)24-20-16(21)13-6-2-3-7-14(13)17(20)22/h2-10H,1H3
    • InChI Key: KMOZPPQSPODJTA-UHFFFAOYSA-N
    • SMILES: O(C(C1=CN2C=CC=C(C)C2=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 320.07970687g/mol
  • Monoisotopic Mass: 320.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 68.1Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-methylindolizine-2-carboxylate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-methylindolizine-2-carboxylate

Compound CAS No 2248398-22-1: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 8-Methylindolizine-2-Carboxylate

The compound with CAS number 2248398-22-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-methylindolizine-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a 1,3-dioxo group and a 8-methylindolizine moiety. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and advanced materials development.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the synthesis of heterocyclic compounds with potential medicinal properties. The isoindole and indolizine frameworks within its structure are known to exhibit interesting pharmacological activities, making this compound a valuable intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in the synthesis of advanced materials. Its unique structure allows for the formation of stable crystalline frameworks, which could be utilized in the development of new polymers or optoelectronic materials. Scientists have reported that the dihydroisoindole and methylindolizine groups contribute significantly to the molecule's stability and reactivity, making it an ideal candidate for such applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic pathways, including the use of coupling reactions and cyclization techniques, to efficiently produce this molecule on a laboratory scale. The development of these methods has been crucial in advancing our understanding of its chemical properties and potential uses.

From an environmental standpoint, this compound has been shown to exhibit low toxicity levels under controlled conditions. However, further studies are required to fully assess its environmental impact and ensure safe handling practices during its synthesis and application.

In conclusion, the compound with CAS number 2248398-22-1, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 8-methylindolizine-2-carboxylate, represents a significant advancement in organic chemistry. Its unique structure and versatile functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play a pivotal role in shaping future innovations in both medicine and materials science.

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